3,4-dichloro-N-propylbenzamide
Description
3,4-Dichloro-N-propylbenzamide (CAS: 16505-79-6) is a benzamide derivative with the molecular formula C₁₀H₁₁Cl₂NO. Its structure consists of a benzene ring substituted with two chlorine atoms at the 3- and 4-positions and a propyl group attached to the amide nitrogen (Fig. 1).
Properties
CAS No. |
16505-79-6 |
|---|---|
Molecular Formula |
C10H11Cl2NO |
Molecular Weight |
232.1 g/mol |
IUPAC Name |
3,4-dichloro-N-propylbenzamide |
InChI |
InChI=1S/C10H11Cl2NO/c1-2-5-13-10(14)7-3-4-8(11)9(12)6-7/h3-4,6H,2,5H2,1H3,(H,13,14) |
InChI Key |
JGGLHTRYIITBNL-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=C(C=C1)Cl)Cl |
Canonical SMILES |
CCCNC(=O)C1=CC(=C(C=C1)Cl)Cl |
Other CAS No. |
16505-79-6 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1. Structural and Functional Comparison of C₁₀H₁₁Cl₂NO Isomers
| CAS Number | Backbone | Chlorine Positions | N-Substituent | Notable Features |
|---|---|---|---|---|
| 16505-79-6 | Benzamide | 3,4 | Propyl | High polarity, agrochemical use |
| 83522-11-6 | Oxazolidine | 3,5 | Methyl | Prodrug potential |
| 39494-09-2 | Propanamide | 3 (phenyl) | 3-Cl-2-methyl | Herbicidal analog |
Table 2. Substituted Benzamide Derivatives
| CAS Number | Compound Name | N-Substituent | Molecular Formula | Key Difference |
|---|---|---|---|---|
| 16505-79-6 | This compound | Propyl | C₁₀H₁₁Cl₂NO | Baseline for comparison |
| 24911-40-8 | 3,4-Dichloro-N-(dimethylpropynyl)benzamide | 2-Methylbut-3-yn-2-yl | C₁₂H₁₁Cl₂NO | Increased steric bulk |
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